Cas no 1396746-34-1 (N-(2,5-difluorophenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide)

• Product Name: N-(2,5-difluorophenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide
• CAS No: 1396746-34-1
• MF: C₁₉H₂₀F₂N₂O₄
• MW: 378.369912147522
• CID: 6022520
• PubChem ID: 71782086
• Update Time: 2025-05-21

N-(2,5-difluorophenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide
• N-(2,5-difluorophenyl)-N'-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]ethanediamide
• AKOS024524212
• N1-(2,5-difluorophenyl)-N2-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)oxalamide
• F5857-4087
• 1396746-34-1
• N'-(2,5-difluorophenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]oxamide

• Inchi： 1S/C19H20F2N2O4/c1-19(26,10-12-3-6-14(27-2)7-4-12)11-22-17(24)18(25)23-16-9-13(20)5-8-15(16)21/h3-9,26H,10-11H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key： ZAXGYTIWCBSDPG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NC(C(NCC(C)(CC1C=CC(=CC=1)OC)O)=O)=O)F

Computed Properties

• Exact Mass: 378.13911345g/mol
• Monoisotopic Mass: 378.13911345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,5-difluorophenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide

Comprehensive Overview of N-(2,5-difluorophenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide (CAS No. 1396746-34-1)

N-(2,5-difluorophenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide (CAS No. 1396746-34-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique difluorophenyl and methoxyphenyl moieties, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which may contribute to its binding affinity and selectivity in biological systems.

The compound's hydroxy and methylpropyl groups play a critical role in its solubility and stability, making it a candidate for further study in medicinal chemistry. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they can be optimized using computational models to enhance their efficacy. This aligns with the growing demand for precision medicine and targeted therapies, which are frequently searched topics in scientific and medical communities.

One of the key advantages of N-(2,5-difluorophenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide is its potential as a small molecule inhibitor. Small molecules are increasingly popular in drug design due to their ability to modulate protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. The compound's ethanediamide backbone further enhances its versatility, allowing for modifications that could improve pharmacokinetic properties.

In the context of green chemistry, researchers are also investigating sustainable synthesis routes for this compound. With the rise of environmentally friendly practices in the pharmaceutical industry, optimizing the production of N-(2,5-difluorophenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide with minimal waste is a priority. This aligns with broader societal concerns about sustainability and carbon footprint reduction, which are frequently discussed in academic and industrial forums.

Another area of interest is the compound's potential role in enzyme inhibition. Enzymes are critical targets in therapeutic development, and the ability of N-(2,5-difluorophenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide to interact with specific enzyme active sites could open new avenues for treating metabolic disorders. This is particularly relevant given the increasing prevalence of conditions like diabetes and obesity, which are major public health concerns worldwide.

The compound's CAS No. 1396746-34-1 is often referenced in patent literature and academic journals, underscoring its importance in intellectual property and research innovation. As the pharmaceutical industry continues to evolve, compounds like this are likely to play a pivotal role in the development of next-generation therapeutics. Its unique combination of fluorine and methoxy substituents makes it a standout candidate for further exploration.

In summary, N-(2,5-difluorophenyl)-N'-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylethanediamide (CAS No. 1396746-34-1) represents a fascinating intersection of chemical innovation and biomedical research. Its potential applications in drug discovery, enzyme inhibition, and sustainable chemistry make it a compound worth watching in the coming years. As scientific advancements continue to unfold, this molecule may well become a cornerstone in the development of novel therapies.